Cas no 59365-67-2 (1,2-Propanediol, 3-[4-(phenylmethyl)phenoxy]-)

• Product Name: 1,2-Propanediol, 3-[4-(phenylmethyl)phenoxy]-
• CAS No: 59365-67-2
• MF: C₁₆H₁₈O₃
• MW: 258.312325000763
• CID: 338888
• PubChem ID: 14699866
• Update Time: 2025-04-19

1,2-Propanediol, 3-[4-(phenylmethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 3-[4-(phenylmethyl)phenoxy]-
• 3-(4-benzylphenoxy)propane-1,2-diol
• DTXSID10563151
• AKOS021168823
• 59365-67-2
• SCHEMBL11454127

• Inchi： 1S/C16H18O3/c17-11-15(18)12-19-16-8-6-14(7-9-16)10-13-4-2-1-3-5-13/h1-9,15,17-18H,10-12H2
• InChI Key： BWAUGRRSICBHBP-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)CC1C=CC=CC=1)CC(CO)O

Computed Properties

• Exact Mass: 258.12564
• Monoisotopic Mass: 258.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69